Cas no 2177365-75-0 (3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 2177365-75-0
• MF: C₁₈H₂₈N₂O₄S
• MW: 368.490923881531
• CID: 6511226
• PubChem ID: 131703309
• Update Time: 2025-06-25

3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea
• F6571-3177
• 1-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-3-(4-methoxyphenethyl)urea
• 1-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• AKOS040704944
• 2177365-75-0
• 3-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1-[2-(4-methoxyphenyl)ethyl]urea

• Inchi： 1S/C18H28N2O4S/c1-23-16-4-2-15(3-5-16)6-9-19-17(22)20-14-18(24-11-10-21)7-12-25-13-8-18/h2-5,21H,6-14H2,1H3,(H2,19,20,22)
• InChI Key： LBGJCVQBSQKTPU-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(NCCC2C=CC(=CC=2)OC)=O)(CC1)OCCO

Computed Properties

• Exact Mass: 368.17697855g/mol
• Monoisotopic Mass: 368.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea

Introduction to 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea (CAS No. 2177365-75-0)

The compound 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea, identified by its CAS number 2177365-75-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered attention for its potential applications in drug discovery and medicinal chemistry. Its molecular architecture integrates several key functional groups, including a thiazole ring, an urea moiety, and an aromatic phenyl ring, which collectively contribute to its distinctive chemical properties and biological activities.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. The thiazole core, a heterocyclic compound characterized by a sulfur atom bonded to two carbon atoms within a five-membered ring, is well-documented for its broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. In the context of 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea, the thiazole ring is further functionalized with an ethoxy group and a methylurea substituent, enhancing its interaction with biological targets.

The presence of the urea moiety in this compound is particularly noteworthy. Urea derivatives are widely recognized for their role as bioactive molecules due to their ability to form hydrogen bonds with biological targets such as enzymes and receptors. This property makes them valuable scaffolds for designing drugs with improved binding affinity and selectivity. The specific arrangement of the urea group in 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea likely contributes to its unique pharmacological profile.

Additionally, the molecule incorporates a 4-methoxyphenyl group, which is an aromatic ring substituted with a methoxy group at the fourth position. Aromatic compounds are extensively studied in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic properties. The methoxy group can influence the electronic properties of the aromatic ring, affecting its interactions with biological targets. This feature may enhance the compound's efficacy and reduce potential side effects.

One of the most compelling aspects of 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea is its potential as a lead compound for further drug development. Researchers have been exploring derivatives of this molecule to optimize its pharmacological properties. For instance, modifications to the hydroxyethoxy group or the aromatic ring could enhance its solubility, bioavailability, or target specificity. Such modifications are crucial steps in translating a promising lead compound into an effective therapeutic agent.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea. Molecular docking simulations and virtual screening techniques allow researchers to predict how a molecule might interact with biological targets before conducting costly wet-lab experiments. These computational methods have been instrumental in identifying promising candidates for further investigation.

In vitro studies have begun to unravel the mechanism of action of this compound. Initial findings suggest that it may exert its effects by modulating enzyme activity or interfering with signaling pathways relevant to various diseases. For example, inhibition of specific kinases or enzymes involved in inflammation could make it a candidate for treating conditions such as arthritis or cancer. However, more comprehensive studies are needed to fully elucidate its mechanisms and therapeutic potential.

The synthesis of 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea presents an interesting challenge due to its complex structural features. Traditional synthetic routes may involve multi-step processes requiring careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions or flow chemistry techniques, could streamline the synthesis process and improve scalability.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) must be carefully evaluated before moving into clinical trials. Preliminary data on 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability, making it a promising candidate for further development.

Regulatory considerations also play a significant role in bringing new drugs to market. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring safety and efficacy. Researchers are working closely with regulatory experts to navigate these requirements and prepare comprehensive dossiers for submission.

The future prospects for 3-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea are promising given its unique structure and potential therapeutic applications. Ongoing research aims to refine its chemical properties through structural optimization and explore new indications based on emerging scientific insights. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies will be crucial in translating this research into tangible benefits for patients.